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Compound of Interest

Compound Name: Hexyl 2-methylbutanoate

Cat. No.: B161022

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, procedural guidance for the safe handling, storage, and
disposal of Hexyl 2-methylbutanoate (CAS No. 10032-15-2). Adherence to these protocols is
critical for ensuring laboratory safety and minimizing environmental impact.

Chemical Overview and Hazard Identification

Hexyl 2-methylbutanoate is a combustible liquid with a characteristic fruity, apple-like odor.[1]
[2] While it is used as a flavoring agent and in fragrances, it is crucial to handle it with
appropriate safety precautions in a laboratory setting.[1][3][4] The primary hazards are
combustibility and potential for skin and eye irritation.[2] It is also recognized as being toxic to
aquatic life with long-lasting effects.[2][5]

Table 1: Physical and Chemical Properties of Hexyl 2-methylbutanoate
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Property Value

Molecular Formula C11H2202

Molecular Weight 186.29 g/mol [5]

Appearance Colorless to light yellow, clear liquid[6]
Boiling Point 217-219 °C (lit.)[7]

Density 0.857 g/mL at 25 °C (lit.)[7]

Flash Point 84 °C (183.2 °F) - closed cup
Solubility Insoluble in water[2]

Table 2: GHS Hazard Information

Hazard Class Hazard Statement
Flammable Liquids (Category 4) H227: Combustible liquid[5]
Acute Aquatic Toxicity (Category 2) H401: Toxic to aquatic life[2][5]

H411: Toxic to aquatic life with long lasting

Chronic Aquatic Toxicity (Category 2
a Y gory 2) effects[2][5]

Operational Plan: Safe Handling and Storage

A systematic approach to handling and storage is essential to prevent accidental exposure and
maintain chemical integrity.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Hexyl 2-methylbutanoate:
o Eye Protection: Safety goggles or a face shield.[1]

e Hand Protection: Chemical-resistant gloves (e.g., nitrile).
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» Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.[1] In
case of splashes, closed-toe shoes are required.[3]

o Respiratory Protection: Use in a well-ventilated area.[1] If ventilation is inadequate or there is
a risk of inhaling vapors, a multi-purpose combination respirator cartridge is recommended.

Step-by-Step Handling Protocol

o Preparation: Before handling, ensure that an emergency eyewash station and safety shower
are readily accessible.[9]

o Ventilation: Always work in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation of vapors.[1]

o Dispensing: When transferring the liquid, avoid splashing. Keep the container tightly closed
when not in use.[10]

o Heating: Keep away from open flames, hot surfaces, and other sources of ignition as it is a
combustible liquid.[5][6] No smoking in the handling area.[5]

e Hygiene: Avoid contact with skin and eyes.[2] Do not eat, drink, or smoke when using this
product. Wash hands thoroughly after handling.

Storage Plan

o Container: Store in the original, tightly sealed container.[1][10]

e Location: Keep in a cool, dry, and well-ventilated place away from heat and direct sunlight.[1]
[2][10]

e Incompatibilities: Avoid strong oxidizing agents.

Emergency Procedures

Immediate and appropriate action during an emergency can significantly mitigate potential
harm.

Table 3: First Aid Measures
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Exposure Route Action

) Move the person to fresh air. If breathing is
Inhalation . . .
difficult, seek medical attention.

Remove contaminated clothing.[5] Wash the
) affected area with soap and water for at least 15
Skin Contact ) ) o
minutes.[5][11] Seek medical attention if

irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.[5][11]
Eye Contact Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.

Do NOT induce vomiting.[5] Rinse mouth with
) water.[5] Never give anything by mouth to an
Ingestion , . . .
unconscious person.[5] Seek immediate medical

attention.

Spill Response Protocol

For Minor Spills (less than 20 mL of a low-hazard chemical):[12]

Alert Personnel: Inform others in the immediate area of the spill.

o Ventilate: Ensure the area is well-ventilated.

o Containment: Wear appropriate PPE. Use an inert absorbent material (e.g., sand,
vermiculite) to contain the spill.[1]

» Collection: Carefully collect the absorbed material and place it in a suitable, closed container
for disposal.[5]

o Decontamination: Clean the spill area with soap and water.[9]

For Major Spills (larger than 20 mL or any amount of a highly hazardous chemical):[12]
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Evacuate: Immediately evacuate the area.[9]

Isolate: Close doors to the affected area.

Alert: Notify your institution's emergency response team or local emergency services (911).

[81°]

Information: Be prepared to provide the name of the chemical, the quantity spilled, and the
location.

Disposal Plan

Proper disposal is crucial to prevent environmental contamination.

Waste Collection and Labeling

o Collect all waste material (spill cleanup, unused product) in a clearly labeled, sealed, and
appropriate container.

e The label should include "Hazardous Waste" and the name "Hexyl 2-methylbutanoate."

Disposal Procedure

» Dispose of the waste in accordance with all local, state, and federal regulations.

e Do not dispose of it down the drain or with regular trash.[10] Contact your institution's
Environmental Health and Safety (EHS) office for specific disposal instructions.

Workflow for Handling and Disposal
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Handling Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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